Cas no 1215583-10-0 (N-(3,4-dimethoxyphenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride)

• Product Name: N-(3,4-dimethoxyphenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride
• CAS No: 1215583-10-0
• MF: C₂₀H₂₂ClN₃O₅S
• MW: 451.92378282547
• CID: 6534811
• Update Time: 2025-07-23

N-(3,4-dimethoxyphenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride
• Acetamide, N-(3,4-dimethoxyphenyl)-2-[(5-isoquinolinylsulfonyl)methylamino]-, hydrochloride (1:1)

• Inchi： 1S/C20H21N3O5S.ClH/c1-23(13-20(24)22-15-7-8-17(27-2)18(11-15)28-3)29(25,26)19-6-4-5-14-12-21-10-9-16(14)19;/h4-12H,13H2,1-3H3,(H,22,24);1H
• InChI Key： VFAALBVGNOLLHA-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=NC=CC1=2)(=O)(=O)N(C)CC(=O)NC1C=CC(OC)=C(OC)C=1.Cl

Additional information on N-(3,4-dimethoxyphenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride

Introduction to N-(3,4-dimethoxyphenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride (CAS No. 1215583-10-0)

N-(3,4-dimethoxyphenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride, identified by its CAS number CAS No. 1215583-10-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural features of this molecule, particularly its 3,4-dimethoxyphenyl and N-methylisoquinoline-5-sulfonamido moieties, contribute to its unique chemical properties and potential therapeutic applications.

The 3,4-dimethoxyphenyl group is a key pharmacophore in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. This moiety is often found in drugs that target neurological disorders, cardiovascular diseases, and cancer. The presence of the N-methylisoquinoline-5-sulfonamido group further enriches the pharmacological profile of N-(3,4-dimethoxyphenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride by introducing sulfonamide functionality, which is well-documented for its role in modulating enzyme activity and receptor interactions.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. N-(3,4-dimethoxyphenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride has emerged as a promising candidate in this context. Studies have demonstrated its potential in inhibiting key enzymes involved in cancer progression, such as tyrosine kinases and proteases. The compound's ability to selectively target these enzymes without affecting normal cellular processes makes it an attractive option for further development.

The synthesis of N-(3,4-dimethoxyphenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the N-methylisoquinoline-5-sulfonamido group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to achieve the desired molecular structure.

Evaluation of the pharmacological properties of N-(3,4-dimethoxyphenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride has revealed several intriguing findings. Preclinical studies have shown that this compound exhibits significant antitumor activity by inducing apoptosis in cancer cells while sparing healthy cells. Additionally, it has demonstrated anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. These findings underscore the compound's potential as a therapeutic agent in various disease settings.

The role of computational chemistry in the study of N-(3,4-dimethoxyphenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride cannot be overstated. Molecular modeling techniques have been instrumental in understanding the binding interactions between this compound and its target proteins. By predicting binding affinities and identifying key interaction sites, researchers can optimize the molecular structure for improved pharmacological activity. These insights have guided the development of more potent derivatives with enhanced therapeutic potential.

In conclusion, N-(3,4-dimethoxyphenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride (CAS No. 1215583-10-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, so does its potential to contribute to the treatment of various diseases. The ongoing investigation into this molecule highlights the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in bringing new therapeutic agents to fruition.